Cas no 2030682-59-6 ((Z)-N'-Hydroxy-2-(4-(2-hydroxyethyl)piperidin-1-yl)acetimidamide)

• Product Name: (Z)-N'-Hydroxy-2-(4-(2-hydroxyethyl)piperidin-1-yl)acetimidamide
• CAS No: 2030682-59-6
• MF: C₉H₁₉N₃O₂
• MW: 201.266062021255
• CID: 5040065
• Update Time: 2025-07-01

(Z)-N'-Hydroxy-2-(4-(2-hydroxyethyl)piperidin-1-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N'-hydroxy-2-(4-(2-hydroxyethyl)piperidin-1-yl)acetimidamide
• N-Hydroxy-2-(4-(2-hydroxyethyl)piperidin-1-yl)acetimidamide
• (Z)-N'-Hydroxy-2-(4-(2-hydroxyethyl)piperidin-1-yl)acetimidamide

• Inchi： 1S/C9H19N3O2/c10-9(11-14)7-12-4-1-8(2-5-12)3-6-13/h8,13-14H,1-7H2,(H2,10,11)
• InChI Key： RHYSXPDQIRWALG-UHFFFAOYSA-N
• SMILES： OCCC1CCN(C/C(=N/O)/N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• XLogP3: -0.1
• Topological Polar Surface Area: 82.1

Additional information on (Z)-N'-Hydroxy-2-(4-(2-hydroxyethyl)piperidin-1-yl)acetimidamide

Introduction to (Z)-N'-Hydroxy-2-(4-(2-hydroxyethyl)piperidin-1-yl)acetimidamide and Its Significance in Modern Chemical Biology

Compound with the CAS number 2030682-59-6 is a fascinating molecule that has garnered significant attention in the field of chemical biology. The product name, (Z)-N'-Hydroxy-2-(4-(2-hydroxyethyl)piperidin-1-yl)acetimidamide, provides a detailed insight into its chemical structure and potential biological applications. This compound belongs to a class of molecules known for their versatile roles in drug discovery and molecular recognition processes.

The structure of this compound features a unique combination of functional groups, including a hydroxyl group, an acetimidamide moiety, and a piperidine ring substituted with a 2-hydroxyethyl group. These features make it an intriguing candidate for further exploration in various biochemical pathways. The presence of the hydroxyl group suggests potential interactions with biological molecules, while the acetimidamide moiety is often associated with nucleophilic substitution reactions, which are crucial in many synthetic and biological processes.

In recent years, there has been a surge in research focusing on the development of novel compounds that can modulate biological pathways with high specificity. The compound in question has shown promise in preliminary studies as a potential modulator of enzymes involved in cellular signaling. Specifically, its ability to interact with target proteins has been highlighted in studies aimed at understanding the mechanisms of action for various therapeutic agents.

One of the most exciting aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, including cell growth, differentiation, and metabolism. Dysregulation of kinase activity is often associated with various diseases, making them attractive targets for therapeutic intervention. The structure of (Z)-N'-Hydroxy-2-(4-(2-hydroxyethyl)piperidin-1-yl)acetimidamide suggests that it may be able to bind to the active sites of kinases, thereby inhibiting their activity.

Recent studies have also explored the compound's potential as a chiral ligand in asymmetric synthesis. Chiral molecules are non-superimposable mirror images of each other and are crucial in many biological processes. The ability to selectively synthesize one enantiomer over another is essential for developing effective drugs. The piperidine ring in (Z)-N'-Hydroxy-2-(4-(2-hydroxyethyl)piperidin-1-yl)acetimidamide provides a suitable framework for designing chiral ligands that can induce high levels of enantioselectivity.

The hydroxyl group and the acetimidamide moiety also contribute to the compound's versatility. The hydroxyl group can participate in hydrogen bonding interactions, which are important for stabilizing protein-ligand complexes. On the other hand, the acetimidamide moiety can undergo various chemical transformations, making it a valuable building block for synthesizing more complex molecules.

In addition to its potential applications in drug development, (Z)-N'-Hydroxy-2-(4-(2-hydroxyethyl)piperidin-1-yl)acetimidamide has shown promise in materials science. Its unique structural features make it an excellent candidate for designing novel materials with specific properties. For instance, it could be used to develop polymers with enhanced biocompatibility or to create functional coatings that can interact with biological systems.

The synthesis of this compound has also been optimized to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the various functional groups in a controlled manner. This has enabled researchers to produce large quantities of the compound for further studies.

One of the key challenges in working with (Z)-N'-Hydroxy-2-(4-(2-hydroxyethyl)piperidin-1-yl)acetimidamide is its sensitivity to environmental conditions. Like many biologically active compounds, it requires careful handling to maintain its stability. However, advances in storage and handling techniques have made it more feasible to work with this compound in various research settings.

The future prospects for this compound are vast. Ongoing research is focused on exploring its interactions with other biomolecules and identifying new therapeutic applications. Additionally, computational methods are being used to predict how it might behave in different biological contexts, which could accelerate the discovery process.

In conclusion, (Z)-N'-Hydroxy-2-(4-(2-hydroxyethyl)piperidin-1-yl)acetimidamide is a remarkable molecule with significant potential in chemical biology and beyond. Its unique structure and versatile functional groups make it an excellent candidate for drug development, materials science, and other applications. As research continues to uncover new insights into its properties and applications, we can expect this compound to play an increasingly important role in scientific advancements.